![molecular formula C11H22N2O B1491067 4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-amine CAS No. 2097995-00-9](/img/structure/B1491067.png)
4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-amine
Overview
Description
Molecular Structure Analysis
The nitrogen atom in amines is sp3-hybridized, with its three substituents occupying three corners of a regular tetrahedron and the lone pair of electrons occupying the fourth corner . The C–N–C bond angles are close to the 109° tetrahedral value .Chemical Reactions of Amines Amines undergo a variety of chemical reactions, including alkylation, acylation, and elimination reactions . In the Hofmann elimination reaction, an amine is completely methylated to produce a quaternary ammonium salt, which then undergoes elimination to give an alkene .
Physical and Chemical Properties of Amines Amines with fewer than five carbon atoms are generally water-soluble . They form hydrogen bonds and are highly associated, leading to higher boiling points than alkanes of similar molecular weight . Amines also have a distinctive odor, with low-molecular-weight amines having a fish-like aroma .
Scientific Research Applications
Medicine: Selective Androgen Receptor Modulators
4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-amine: has potential applications in the development of selective androgen receptor modulators (SARMs). These compounds are promising for treating conditions like muscle wasting diseases, osteoporosis, and cachexia. They offer a more targeted approach compared to traditional anabolic steroids, potentially reducing side effects .
Pharmacology: Drug Development
The spiro[4.4]nonan-2-amine moiety is of interest in pharmacology for drug development. It could be incorporated into molecules designed to interact with various biological targets, potentially leading to the creation of new therapeutic drugs with improved efficacy and reduced side effects .
Analytical Chemistry: Chemical Analysis
Lastly, in analytical chemistry, this compound could be used as a standard or reagent in chemical analysis techniques. Its well-defined structure and properties might make it suitable for calibrating instruments or as a reference compound in spectroscopy and chromatography .
Safety and Hazards
properties
IUPAC Name |
4-(ethoxymethyl)-2-azaspiro[4.4]nonan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O/c1-2-14-8-10-7-13(12)9-11(10)5-3-4-6-11/h10H,2-9,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOINHBPIXKSGPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CN(CC12CCCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-cyclopentyl-1-ethyl-1H-imidazo[1,2-b]pyrazole](/img/structure/B1490989.png)
